Cas no 1219957-84-2 (3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride)

• Product Name: 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride
• CAS No: 1219957-84-2
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 1079404
• PubChem ID: 56832245
• Update Time: 2025-05-22

3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride
• 3-amino-N-(pyridin-4-ylmethyl)propanamide hydrochloride
• 3-amino-N-(pyridin-4-ylmethyl)propanamide;hydrochloride
• 3-amino-N-[(pyridin-4-yl)methyl]propanamide hydrochloride
• 1219957-84-2
• AKOS015847550
• 3-amino-N-(pyridin-4-ylmethyl)propanamidehydrochloride
• 3-Amino-N-(4-pyridinylmethyl)propanamidehydrochloride

• MDL： MFCD13562807
• Inchi： 1S/C9H13N3O.ClH/c10-4-1-9(13)12-7-8-2-5-11-6-3-8;/h2-3,5-6H,1,4,7,10H2,(H,12,13);1H
• InChI Key： OUZPMCBGZTWRJA-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride

Recent Advances in the Study of 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride (CAS: 1219957-84-2)

3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride (CAS: 1219957-84-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted its utility in the development of compounds that modulate PPIs involved in cancer and inflammatory diseases. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure for enhanced binding affinity and selectivity.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel kinase inhibitors. The study demonstrated that derivatives of 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride exhibited promising activity against specific kinase targets, with potential applications in the treatment of neurodegenerative diseases. The researchers also noted the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability.

In addition to its role in drug discovery, recent research has explored the compound's potential as a probe for studying biological pathways. A study published in ACS Chemical Biology utilized 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride as a scaffold for developing fluorescent probes to visualize cellular processes in real-time. This application underscores the compound's versatility beyond traditional therapeutic development.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride. Issues such as off-target effects and toxicity profiles need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for advancing research in chemical biology and medicinal chemistry.

In conclusion, 3-Amino-N-(4-pyridinylmethyl)propanamide hydrochloride (CAS: 1219957-84-2) continues to be a focus of innovative research in the chemical biology and pharmaceutical fields. Its applications in drug discovery, kinase inhibition, and biological probing highlight its potential to contribute to the development of new therapeutic strategies. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.